Cas no 1344046-33-8 (2-{1-(ethoxycarbonyl)piperidin-4-yloxy}acetic acid)

• Product Name: 2-{1-(ethoxycarbonyl)piperidin-4-yloxy}acetic acid
• CAS No: 1344046-33-8
• MF: C₁₀H₁₇NO₅
• MW: 231.245683431625
• CID: 6317364
• PubChem ID: 63876497
• Update Time: 2025-10-17

2-{1-(ethoxycarbonyl)piperidin-4-yloxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-(ethoxycarbonyl)piperidin-4-yloxy}acetic acid
• CS-0346326
• EN300-1017773
• 2-{[1-(ethoxycarbonyl)piperidin-4-yl]oxy}acetic acid
• 1344046-33-8
• 2-((1-(Ethoxycarbonyl)piperidin-4-yl)oxy)acetic acid
• AKOS013190473

• Inchi： 1S/C10H17NO5/c1-2-15-10(14)11-5-3-8(4-6-11)16-7-9(12)13/h8H,2-7H2,1H3,(H,12,13)
• InChI Key： VHPAALKHAPPFOC-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1CCN(C(=O)OCC)CC1

Computed Properties

• Exact Mass: 231.11067264g/mol
• Monoisotopic Mass: 231.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 76.1Ų

Additional information on 2-{1-(ethoxycarbonyl)piperidin-4-yloxy}acetic acid

2-{1-(ethoxycarbonyl)piperidin-4-yloxy}acetic acid (CAS No: 1344046-33-8)

2-{1-(ethoxycarbonyl)piperidin-4-yloxy}acetic acid (CAS No: 1344046-33-8) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure, has garnered attention due to its potential applications in drug development and as a precursor in the synthesis of bioactive molecules. The molecule consists of a piperidine ring substituted with an ethoxycarbonyl group at position 1 and an acetic acid moiety attached via an oxygen atom at position 4. This structure endows the compound with interesting chemical properties and biological activity.

The synthesis of 2-{1-(ethoxycarbonyl)piperidin-4-yloxy}acetic acid involves a series of well-established organic reactions, including nucleophilic substitution, esterification, and cyclization processes. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent studies have focused on improving the efficiency of these reactions by employing catalytic systems or utilizing green chemistry principles to minimize environmental impact.

One of the most notable aspects of 2-{1-(ethoxycarbonyl)piperidin-4-yloxy}acetic acid is its role as an intermediate in the synthesis of bioactive compounds. For instance, it has been used as a building block in the development of novel antibiotics, antiviral agents, and anticancer drugs. Its ability to undergo further functionalization makes it a versatile starting material for medicinal chemists.

Recent advancements in computational chemistry have allowed researchers to predict the pharmacokinetic properties of 2-{1-(ethoxycarbonyl)piperidin-4-yloxy}acetic acid with greater accuracy. These studies suggest that the compound has favorable absorption and distribution characteristics, making it a promising candidate for drug delivery systems. Additionally, its metabolic stability has been evaluated in vitro, providing insights into its potential as a therapeutic agent.

The biological activity of 2-{1-(ethoxycarbonyl)piperidin-4-yloxy}acetic acid has been extensively studied in various model systems. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary studies in animal models have shown that the compound exhibits moderate efficacy in reducing inflammation without significant adverse effects.

In terms of industrial applications, 2-{1-(ethoxycarbonyl)piperidin-4-yloxy}acetic acid is increasingly being utilized as an intermediate in the production of agrochemicals. Its ability to enhance plant resistance to environmental stressors has made it a valuable component in crop protection formulations.

The global market for compounds like 2-{1-(ethoxycarbonyl)piperidin-4-yloxy}acetic acid is growing steadily due to increasing demand for innovative pharmaceuticals and agrochemicals. Key players in this market are investing heavily in research and development to explore new applications and improve manufacturing processes.

In conclusion, 2-{1-(ethoxycarbonyl)piperidin-4-yloxy}acetic acid (CAS No: 1344046-33-8) is a versatile compound with diverse applications across multiple industries. Its unique chemical structure, combined with recent advances in synthetic and computational techniques, positions it as a valuable asset for future drug discovery and development efforts.